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Compound of Interest

Compound Name: Succinimide-15N

Cat. No.: B1603629

This technical guide provides a comprehensive overview of the physical properties of
Succinimide-15N, alongside detailed experimental protocols for their determination. It is
intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds in their work.

Core Physical Properties

Succinimide-15N is a stable isotope-labeled version of succinimide, where the naturally
occurring nitrogen-14 (*4N) atom is replaced by a nitrogen-15 (*°N) isotope. This labeling
provides a valuable tool for tracing and quantification in various biochemical and metabolic
studies.

Data Presentation

The key physical properties of Succinimide-15N are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Weight 100.08 g/mol [L1121[31[4115]
Melting Point 123-125 °C

Appearance Solid

Chemical Formula C4Hs>NO2

CAS Number 32807-36-6

Experimental Protocols

The following sections detail the standard methodologies for determining the molecular weight
and melting point of organic compounds like Succinimide-15N.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is a highly accurate method for determining the molecular weight of a
compound.

Methodology:

o Sample Preparation: A small amount of Succinimide-15N is dissolved in a suitable volatile
solvent.

 lonization: The sample solution is introduced into the ion source of the mass spectrometer.
Electron ionization (El) is a common method where the sample molecules are bombarded
with a high-energy electron beam, causing the loss of an electron to form a molecular ion
(MH).

o Acceleration: The newly formed ions are accelerated by an electric field, causing them to
move into the mass analyzer.

o Deflection: In the mass analyzer, the ions are subjected to a magnetic field, which deflects
them based on their mass-to-charge ratio (m/z). Lighter ions are deflected more than heavier

ions.
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o Detection: A detector measures the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum shows a plot of ion abundance versus m/z. The
peak corresponding to the intact molecular ion (parent peak) provides the molecular weight
of the compound. For Succinimide-15N, this peak would be observed at an m/z of
approximately 100.08.

Melting Point Determination via Capillary Method

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
typically indicates a pure compound. The capillary method is a common and straightforward
technique for this determination.

Methodology:

o Sample Preparation: A small amount of dry, finely powdered Succinimide-15N is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or a digital temperature sensor. Alternatively, a Thiele
tube filled with a high-boiling point oil can be used for heating.

e Heating: The sample is heated gradually. An initial rapid heating can be done to determine
an approximate melting point.

o Observation: As the temperature approaches the expected melting point, the heating rate is
slowed to about 1-2 °C per minute to ensure thermal equilibrium.

* Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure compound
like Succinimide-15N, this range should be narrow, for instance, 123-125 °C.

Applications in Research and Drug Development

Stable isotope labeling with >N is a transformative technique in biochemical research and drug
development. Succinimide-15N serves as a tracer to non-invasively monitor the fate of
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nitrogen atoms in various biological processes. Its primary application lies in quantitative
proteomics and metabolic studies, where it allows for the precise tracking and quantification of
proteins and metabolites.

General Workflow for *>N Metabolic Labeling

The following diagram illustrates a typical workflow for a quantitative proteomics experiment
using **N metabolic labeling.
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Caption: General workflow for quantitative proteomics using >N metabolic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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